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Introduction

Strontium permanganate trihydrate, with the chemical formula Sr(MnOa)2-3H20, is an
inorganic compound that commands attention due to the potent oxidizing capabilities of the
permanganate anion, coupled with the presence of strontium, a divalent alkaline earth metal.
This technical guide provides a comprehensive overview of the core chemical properties of
strontium permanganate trihydrate, with a focus on its synthesis, structure, reactivity, and
thermal stability. The information presented herein is intended to be a valuable resource for
researchers and professionals in the fields of chemistry and drug development, where a
thorough understanding of the properties of oxidizing agents is crucial.

Chemical and Physical Properties

Strontium permanganate trihydrate is a purple, crystalline solid.[1] A summary of its key
guantitative properties is presented in Table 1.

Table 1: Quantitative Chemical and Physical Properties of Strontium Permanganate
Trihydrate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b577955?utm_src=pdf-interest
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-permanganate-trihydrate
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Formula

Sr(MnQa4)2-3H20

[1]2]

Molecular Weight 379.54 g/mol [1][2]
Appearance Purple cubic crystals [2]
Density 2.75 g/lcm3 (at 20°C) [2]

Solubility in Water

2.5 g/100 g of solvent (at 0°C)

[2]

Decomposition Temperature 175°C [2]
Crystal System Cubic

Space Group P213

Lattice Parameter (a) 9.611 A

Synthesis and Experimental Protocols
Synthesis of Strontium Permanganate Trihydrate

The primary method reported for the synthesis of strontium permanganate trihydrate

involves a metathesis reaction between a soluble strontium salt and a soluble permanganate

salt. Acommon procedure utilizes the reaction of silver permanganate with strontium chloride in

an aqueous solution.

Experimental Protocol:

e Preparation of Reactant Solutions:

o Prepare an aqueous solution of silver permanganate (AgMnOa).

o Prepare an aqueous solution of strontium chloride (SrCl2).

e Reaction:

o Slowly add the strontium chloride solution to the silver permanganate solution with

constant stirring.
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o A precipitate of silver chloride (AgCl) will form due to its low solubility.

e Separation:
o Filter the reaction mixture to remove the precipitated silver chloride.
o Crystallization:

o The resulting filtrate, containing dissolved strontium permanganate, is then subjected to
evaporation to induce crystallization of strontium permanganate trihydrate.

The logical workflow for this synthesis is depicted in the following diagram:

Reactant Preparation

Aqueous Silver Metathesis Reaction Separation Product Formation
Permanganate Solution
Miixing and St AgCl Precipitate Removed . Sr(MnOa4)2 Solution ion and Strontium Permanganate
9 9 1 crystaliization Trihydrate Crystals
Aqueous Strontium
Chloride Solution

Click to download full resolution via product page

Caption: Synthesis workflow for strontium permanganate trihydrate.

Crystal Structure

X-ray diffraction studies have revealed that strontium permanganate trihydrate crystallizes in
the cubic system with the space group P213. The crystal structure consists of strontium cations
(Sr2+), permanganate anions (MnOa~), and water molecules of hydration. Each strontium ion is
coordinated to oxygen atoms from both the permanganate anions and the water molecules.

Reactivity

The reactivity of strontium permanganate trihydrate is dominated by the strong oxidizing
nature of the permanganate ion. While specific studies on the reactivity of the strontium salt are
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limited, the general reactivity of permanganates with organic compounds is well-established
and can be extrapolated.

Reactions with Alkenes

Permanganate solutions are known to react with alkenes, leading to oxidation of the carbon-
carbon double bond. The nature of the product depends on the reaction conditions.

o Cold, dilute, alkaline conditions: This typically results in the formation of a diol (glycol)
through syn-addition of two hydroxyl groups across the double bond.[3][4]

e Hot, acidic or alkaline conditions: Under more vigorous conditions, oxidative cleavage of the
double bond occurs.[3][5] The products can be carboxylic acids, ketones, or carbon dioxide,
depending on the substitution pattern of the alkene.

The general signaling pathway for the oxidation of an alkene to a diol under mild conditions is
illustrated below:

Hydrolysis Diol
(HO-C-C-OH)

Alkene
(C=C)

Cyclic Manganate )
Ester Intermediate

Permanganate lon

Manganese Dioxide
(MnO4‘) (Mnoz)

Click to download full resolution via product page

Caption: Oxidation of an alkene to a diol by permanganate.

Reactions with Alcohols

The reaction of permanganate with alcohols also results in oxidation. The product depends on
the type of alcohol:

e Primary alcohols: Can be oxidized to carboxylic acids.

e Secondary alcohols: Are oxidized to ketones.
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» Tertiary alcohols: Are generally resistant to oxidation under mild conditions.

The reaction between ethanol and potassium permanganate in the presence of a strong acid
can be vigorous and even explosive, producing manganese oxide and partially oxidized
organic products.[6]

Thermal Decomposition

Strontium permanganate trihydrate decomposes upon heating, with a reported
decomposition temperature of 175°C.[2] The thermal decomposition of permanganates is a
complex process that involves the reduction of the manganese(VIl) center and the release of
oxygen gas. While a detailed mechanism for the strontium salt is not readily available, studies
on other permanganates, such as potassium permanganate, suggest a multi-step
decomposition.[7] The decomposition products are likely to include strontium manganate
(SrMnOs), manganese oxides (such as MnOz), and oxygen gas.

A general logical relationship for the thermal decomposition can be visualized as follows:
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Caption: Logical pathway for thermal decomposition.

Spectroscopic Data

Detailed spectroscopic data specifically for strontium permanganate trihydrate is scarce in
the literature. However, general spectroscopic features of the permanganate ion are well-
known.

e UV-Vis Spectroscopy: The permanganate ion exhibits a strong absorption in the visible
region, which is responsible for its intense purple color. The spectrum typically shows several
absorption bands, with a maximum around 525-545 nm.[8][9]

« Infrared (IR) and Raman Spectroscopy: The tetrahedral permanganate ion has characteristic
vibrational modes that are active in both IR and Raman spectroscopy. These modes are
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sensitive to the local environment of the ion in the crystal lattice.

Conclusion

Strontium permanganate trihydrate is a potent oxidizing agent with well-defined crystalline
structure. While detailed experimental protocols and reactivity studies specifically for this salt
are limited, its chemical behavior can be largely inferred from the known chemistry of the
permanganate ion. This guide provides a foundational understanding of its properties, which is
essential for its safe handling and for predicting its reactivity in various chemical systems,
including those relevant to drug development and organic synthesis. Further research is
warranted to fully elucidate the specific reaction kinetics, decomposition pathways, and
spectroscopic characteristics of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577955#strontium-permanganate-trinydrate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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